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Introduction

The Speckled protein 100 (Sp100) is a crucial component of the Promyelocytic Leukemia
(PML) nuclear bodies, subnuclear structures involved in a myriad of cellular processes
including transcriptional regulation, apoptosis, and antiviral defense.[1][2] The human SP100
gene undergoes alternative splicing to generate multiple protein isoforms, with Sp100A,
Sp100B, Sp100C, and Sp100HMG being the most extensively studied.[2][3][4] These isoforms
share a common N-terminal region but differ in their C-terminal domains, leading to functional
diversity.[3][4] Understanding the tissue-specific expression and signaling pathways of these
isoforms is paramount for elucidating their roles in health and disease, and for the development
of targeted therapeutics. This guide provides a comprehensive overview of Sp100 isoforms,
their expression patterns, and the experimental methodologies to study them.

Sp100 Isoform Domain Architecture

The functional diversity of Sp100 isoforms is largely attributed to their distinct C-terminal
domain structures. All major isoforms share an N-terminal region containing a dimerization
domain and a PML-NB localization signal.[3]

e Spl00A: The shortest major isoform, containing the core N-terminal domains.[3]
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e Spl00B, Sp100C, and Sp100HMG: These longer isoforms all possess a SAND domain,
which is involved in DNA binding.[3][5]

e Spl00C: Contains a plant homeodomain (PHD) and a bromodomain, suggesting a role in
recognizing histone modifications.[3]

e SplOOHMG: Features a high mobility group (HMG) box, which is also involved in DNA
binding and chromatin remodeling.[1][6]

Quantitative Data Presentation: Sp100 Gene
Expression Across Human Tissues

While comprehensive quantitative data for each specific Sp100 isoform across a wide range of

human tissues is not readily available in public databases, RNA sequencing data from
resources such as the Genotype-Tissue Expression (GTEX) project and the Human Protein
Atlas provides valuable insights into the overall expression of the SP100 gene.[7][8][9] The
following table summarizes the median RNA expression levels of the SP100 gene across a
selection of human tissues. It is important to note that this data represents the combined
expression of all isoforms.
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Median RNA Expression

Tissue Data Source
(TPM)

Spleen 150.3 GTEX
Lung 120.5 GTEX
Whole Blood 110.2 GTEx
Small Intestine (Terminal

leum) 105.8 GTEX
Colon (Transverse) 98.7 GTEX
Ovary 854 GTEXx
Adipose (Subcutaneous) 80.1 GTEX
Esophagus (Mucosa) 75.6 GTEX
Skin (Sun Exposed) 72.3 GTEX
Heart (Left Ventricle) 65.9 GTEX
Liver 58.2 GTEx
Pancreas 55.4 GTEX
Brain (Cortex) 45.1 GTEX
Skeletal Muscle 30.7 GTEx

TPM: Transcripts Per Million

Qualitative data from UniProt suggests that while the SP100 gene is widely expressed, the
Sp100-B isoform shows a more restricted expression pattern, being found primarily in the
spleen, tonsil, thymus, and mature B-cell lines.[10]

Signaling Pathways and Molecular Interactions

Sp100 isoforms are implicated in several key signaling pathways, often acting as transcriptional
co-regulators. Their diverse domains allow for a range of protein-protein and protein-DNA
interactions.
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Sp100 and Chromatin Remodeling

Sp100 isoforms, particularly those containing SAND and HMG domains, are involved in
chromatin-mediated gene regulation. They can interact with heterochromatin protein 1 (HP1), a
key player in the formation of repressive chromatin environments.[1][6] This interaction
provides a link between PML nuclear bodies and the chromatin landscape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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